(3-Fluorophenyl)(4-hydroxyphenyl)methanone
Cat. No. B8454819
M. Wt: 216.21 g/mol
InChI Key: YDKMPAWPRFTILM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[B:18]([Br:19])([Br:20])[Br:21].[CH3:1][O:2][c:3]1[cH:4][cH:5][c:6]([C:9](=[O:10])[c:11]2[cH:12][c:13]([F:17])[cH:14][cH:15][cH:16]2)[cH:7][cH:8]1.[Cl:22][CH2:23][Cl:24]>>[OH:2][c:3]1[cH:4][cH:5][c:6]([C:9](=[O:10])[c:11]2[cH:12][c:13]([F:17])[cH:14][cH:15][cH:16]2)[cH:7][cH:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrB(Br)Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(C(=O)c2cccc(F)c2)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(c1ccc(O)cc1)c1cccc(F)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
